Cas no 1185302-73-1 (3-(2,4-Dichlorophenoxy)piperidine hydrochloride)

• Product Name: 3-(2,4-Dichlorophenoxy)piperidine hydrochloride
• CAS No: 1185302-73-1
• MF: C₁₁H₁₄Cl₃NO
• MW: 282.593960285187
• CID: 1075222
• PubChem ID: 45075386
• Update Time: 2025-06-08

3-(2,4-Dichlorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenoxy)piperidine hydrochloride
• AKOS015846077
• 1185302-73-1
• 3-(2,4-Dichlorophenoxy)piperidinehydrochloride
• 3-(2,4-dichlorophenoxy)piperidine;hydrochloride
• 3-(2,4-DICHLOROPHENOXY)PIPERIDINE HCl

• MDL： MFCD09879208
• Inchi： 1S/C11H13Cl2NO.ClH/c12-8-3-4-11(10(13)6-8)15-9-2-1-5-14-7-9;/h3-4,6,9,14H,1-2,5,7H2;1H
• InChI Key： UJQCTBDMARWOOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNCCC1)Cl.Cl

Computed Properties

• Exact Mass: 281.014097g/mol
• Monoisotopic Mass: 281.014097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,4-Dichlorophenoxy)piperidine hydrochloride

Introduction to 3-(2,4-Dichlorophenoxy)piperidine hydrochloride (CAS No. 1185302-73-1)

3-(2,4-Dichlorophenoxy)piperidine hydrochloride, identified by the chemical compound identifier CAS No. 1185302-73-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of dichlorophenoxy groups in its molecular structure enhances its pharmacological profile, making it a subject of considerable interest in medicinal chemistry research.

The molecular structure of 3-(2,4-Dichlorophenoxy)piperidine hydrochloride consists of a piperidine ring substituted with a 2,4-dichlorophenoxy group, further salted with hydrochloride. This configuration imparts unique chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The dichlorophenoxy moiety is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets, which is a critical factor in the design of effective therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2,4-Dichlorophenoxy)piperidine hydrochloride. Research has indicated that this compound exhibits promising activities in several therapeutic areas. One of the most notable areas of investigation has been its role as a precursor in the development of drugs targeting neurological disorders. The piperidine scaffold is known to interact with various neurotransmitter receptors, and the dichlorophenoxy group further modulates these interactions, making this compound a potential candidate for treating conditions such as depression and anxiety.

Moreover, studies have also highlighted the antimicrobial properties of 3-(2,4-Dichlorophenoxy)piperidine hydrochloride. The structural features of this compound contribute to its ability to disrupt microbial cell membranes and inhibit bacterial growth. This has led to investigations into its potential use as an antimicrobial agent, particularly against resistant strains of bacteria. The dichlorophenoxy group plays a crucial role in this context by enhancing the compound's ability to interact with bacterial enzymes and cellular components.

The synthesis of 3-(2,4-Dichlorophenoxy)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the dichlorophenoxy group into the piperidine ring is typically achieved through nucleophilic aromatic substitution reactions or other palladium-catalyzed cross-coupling reactions. The subsequent salt formation with hydrochloride ensures stability and solubility, which are essential for pharmaceutical applications.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 3-(2,4-Dichlorophenoxy)piperidine hydrochloride. These advancements include the use of greener solvents and catalytic systems that minimize waste and energy consumption. Such improvements not only enhance the sustainability of the synthesis process but also make it more cost-effective for industrial-scale production.

The pharmacokinetic properties of 3-(2,4-Dichlorophenoxy)piperidine hydrochloride are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that this compound exhibits moderate bioavailability and a reasonable half-life, which are favorable characteristics for drug development.

In conclusion, 3-(2,4-Dichlorophenoxy)piperidine hydrochloride (CAS No. 1185302-73-1) represents a promising candidate for further pharmaceutical exploration. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in drug development across various therapeutic areas.